Cas no 71169-69-2 (3,5-Bis(sulfanylmethyl)benzoic acid)

• Product Name: 3,5-Bis(sulfanylmethyl)benzoic acid
• CAS No: 71169-69-2
• MF: C₉H₁₀O₂S₂
• MW: 214.304500102997
• CID: 2799861
• PubChem ID: 12508382
• Update Time: 2025-04-21

3,5-Bis(sulfanylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXCID70451606
• SCHEMBL11891900
• 3,5-Bis(sulfanylmethyl)benzoic acid
• 71169-69-2
• DTXSID40500796

• Inchi： 1S/C9H10O2S2/c10-9(11)8-2-6(4-12)1-7(3-8)5-13/h1-3,12-13H,4-5H2,(H,10,11)
• InChI Key： DXJTZNDICCWSDR-UHFFFAOYSA-N
• SMILES： SCC1C=C(C(=O)O)C=C(CS)C=1

Computed Properties

• Exact Mass: 214.01222190g/mol
• Monoisotopic Mass: 214.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids